Cas no 60639-20-5 (8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one)
60639-20-5 structure
Product Name:8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
CAS No:60639-20-5
MF:C9H7ClOS
MW:198.669280290604
CID:2125848
PubChem ID:12283929
Update Time:2024-12-09
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one Chemical and Physical Properties
Names and Identifiers
-
- 8-chlorothiochroman-4-one
- 8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one
- SCHEMBL10464
- 60639-20-5
- CS-0259784
- 8-chloro-2,3-dihydro-4H-1-benzothiopyran-4-one
- AKOS009247408
- N12579
- 8-chloro-2,3-dihydrothiochromen-4-one
- FT-0736925
- POOZGJPLPGPWGR-UHFFFAOYSA-N
- EN300-74212
- Z362025398
- DA-04473
-
- Inchi： 1S/C9H7ClOS/c10-7-3-1-2-6-8(11)4-5-12-9(6)7/h1-3H,4-5H2
- InChI Key： POOZGJPLPGPWGR-UHFFFAOYSA-N
- SMILES： ClC1=CC=CC2C(CCSC=21)=O
Computed Properties
- Exact Mass: 197.9906137g/mol
- Monoisotopic Mass: 197.9906137g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 195
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 42.4Ų
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM466600-1g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95%+ | 1g |
$445 | 2022-06-10 | |
| TRC | T776455-25mg |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 25mg |
$ 50.00 | 2022-06-02 | ||
| TRC | T776455-50mg |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 50mg |
$ 95.00 | 2022-06-02 | ||
| TRC | T776455-250mg |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 250mg |
$ 320.00 | 2022-06-02 | ||
| Enamine | EN300-74212-0.05g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95.0% | 0.05g |
$61.0 | 2025-02-20 | |
| Enamine | EN300-74212-0.1g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95.0% | 0.1g |
$89.0 | 2025-02-20 | |
| Enamine | EN300-74212-0.25g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95.0% | 0.25g |
$128.0 | 2025-02-20 | |
| Enamine | EN300-74212-0.5g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95.0% | 0.5g |
$241.0 | 2025-02-20 | |
| Enamine | EN300-74212-1.0g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95.0% | 1.0g |
$342.0 | 2025-02-20 | |
| Enamine | EN300-74212-2.5g |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one |
60639-20-5 | 95.0% | 2.5g |
$669.0 | 2025-02-20 |
8-chloro-3,4-dihydro-2H-1-benzothiopyran-4-one Related Literature
-
James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
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